BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Toxicity Screening of 4-(4-
Bromophenyl)butanoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(4-Bromophenyl)butanoic acid

Cat. No.: B1331123

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a framework for the initial toxicity screening of 4-(4-
Bromophenyl)butanoic acid. As of the date of this publication, specific toxicological data for
this compound is limited. The protocols and potential pathways described herein are based on
established guidelines for chemical safety assessment and data from structurally related
compounds. All experimental work should be conducted in compliance with institutional and
regulatory guidelines.

Introduction

4-(4-Bromophenyl)butanoic acid is a halogenated aromatic carboxylic acid. Its structure
warrants a systematic evaluation of its potential toxicity early in the drug discovery or chemical
development pipeline. This guide outlines a tiered approach for the initial toxicity screening of
this compound, encompassing acute oral toxicity, in vitro cytotoxicity, and genotoxicity. The
provided experimental protocols are based on internationally recognized guidelines, such as
those from the Organisation for aEconomic Co-operation and Development (OECD), to ensure
data quality and regulatory acceptance.

Physicochemical Properties and Hazard
Identification
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Before commencing toxicological studies, it is crucial to understand the basic physicochemical
properties and existing hazard information for 4-(4-Bromophenyl)butanoic acid.

Table 1: Physicochemical and Hazard Information for 4-(4-Bromophenyl)butanoic acid

Property Value Source
Molecular Formula C10H11BrO2

Molecular Weight 243.10 g/mol

CAS Number 35656-89-4

Appearance Solid

GHS Classification Acute Toxicity 4, Oral [11[2]
Hazard Statement H302: Harmful if swallowed [1112]

Tiered Approach to Toxicity Screening

A tiered approach to toxicity testing is a resource-efficient strategy to identify potential hazards.
The initial screening should focus on acute toxicity, cytotoxicity, and genotoxicity.
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Tier 1: Initial Screening

Acute Oral Toxicity (OECD 423)

In Vitro Cytotoxicity (MTT Assay)

In Vitro Genotoxicity

In Vitro Genotoxicity Assays

Bacterial Reverse Mutation Assay (Ames Test, OECD 471)

In Vitro Micronucleus Assay (OECD 487)

MTT Assay Workflow

Cell Seeding Compound Treatment MTT Addition Formazan Solubilization Absorbance Reading Data Analysis (IC50)
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4-(4-Bromophenyl)butanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Initial Toxicity Screening of 4-(4-Bromophenyl)butanoic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331123#initial-toxicity-screening-of-4-4-
bromophenyl-butanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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